Cas no 2212-17-1 (1-(4-chlorophenyl)-3,3-dimethylthiourea)

• Product Name: 1-(4-chlorophenyl)-3,3-dimethylthiourea
• CAS No: 2212-17-1
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 270659
• PubChem ID: 2731043
• Update Time: 2025-07-22

1-(4-chlorophenyl)-3,3-dimethylthiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N'-(4-chlorophenyl)-N,N-dimethyl-
• 3-(4-chlorophenyl)-1,1-dimethylthiourea
• 1-p-Chlorophenyl-3,3-dimethyl-2-thiourea
• 1-(4-chlorophenyl)-3,3-dimethylthiourea
• FWGDAHLBEXSAPT-UHFFFAOYSA-N
• AKOS008944389
• N-(p-Chlorophenyl)-N',N'-dimethylthiourea
• AKOS002743976
• NSC 63176
• NCIOpen2_002670
• NSC63176
• HMS561D21
• HMS2777H08
• 2212-17-1
• DTXSID40176637
• F2KQ6E6NHL
• NSC-63176
• Urea, 3-(p-chlorophenyl)-1,1-dimethyl-2-thio-
• MLS000861631
• N'-(4-Chlorophenyl)-N,N-dimethylthiourea #
• F1285-0102
• Maybridge1_006951
• 3-(4-Chlorophenyl)-1,1-dimethyl-2-thiourea
• SCHEMBL5454000
• N'-(4-Chlorophenyl)-N,N-dimethylthiourea
• CCG-237095
• Thiourea, N'-(4-chlorophenyl)-N,N-dimethyl-
• 3-(4-chlorophenyl)-1,1-dimethyl-thiourea
• NCGC00246692-01
• CHEMBL1714728
• SMR000460415

• Inchi： 1S/C9H11ClN2S/c1-12(2)9(13)11-8-5-3-7(10)4-6-8/h3-6H,1-2H3,(H,11,13)
• InChI Key： FWGDAHLBEXSAPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N(C)C)=S

Computed Properties

• Exact Mass: 214.03333
• Monoisotopic Mass: 214.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 283.3°Cat760mmHg
• Flash Point: 125.1°C
• Refractive Index: 1.656
• PSA: 15.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-chlorophenyl)-3,3-dimethylthiourea

Comprehensive Overview of 1-(4-chlorophenyl)-3,3-dimethylthiourea (CAS No. 2212-17-1): Properties, Applications, and Industry Insights

1-(4-chlorophenyl)-3,3-dimethylthiourea (CAS No. 2212-17-1) is a specialized organic compound widely recognized for its unique chemical structure and functional versatility. As a thiourea derivative, it features a chlorophenyl group and dimethyl substitution, which contribute to its stability and reactivity in various industrial applications. This compound has garnered attention in recent years due to its role in agrochemical formulations, pharmaceutical intermediates, and material science research. Below, we delve into its molecular characteristics, practical uses, and emerging trends aligned with current market demands.

The molecular formula of 1-(4-chlorophenyl)-3,3-dimethylthiourea is C₉H₁₁ClN₂S, with a molar mass of 214.71 g/mol. Its structure combines a chlorinated aromatic ring with a thiourea backbone, enhancing its solubility in organic solvents like acetone and ethanol while exhibiting limited water solubility. This property makes it suitable for formulations requiring controlled release or targeted delivery. Researchers frequently highlight its thermal stability (decomposing above 200°C) and low volatility, which are critical for high-temperature industrial processes.

In the agrochemical sector, 1-(4-chlorophenyl)-3,3-dimethylthiourea serves as a key intermediate in synthesizing herbicides and plant growth regulators. With the global push toward sustainable agriculture, this compound is being explored for its potential in eco-friendly pest control solutions. A 2023 study noted its efficacy in inhibiting specific enzymatic pathways in weeds, aligning with the demand for precision farming technologies. Additionally, its compatibility with biodegradable adjuvants positions it as a candidate for next-generation green chemistry applications.

Pharmaceutical researchers have investigated CAS No. 2212-17-1 for its role in developing antimicrobial agents and enzyme inhibitors. The thiourea moiety exhibits binding affinity to biological targets, making it valuable in drug discovery pipelines. Recent inquiries on search engines like "thiourea derivatives in medicine" reflect growing interest in its structure-activity relationships (SAR). Notably, its low cytotoxicity profile at moderate concentrations has spurred studies into cancer therapeutics and neuroprotective compounds.

From an industrial perspective, 1-(4-chlorophenyl)-3,3-dimethylthiourea is utilized in polymer stabilization and corrosion inhibition. Its ability to scavenge free radicals extends the lifespan of synthetic materials, addressing concerns about plastic degradation in environmental sustainability discussions. Manufacturers also leverage its chelating properties in metal surface treatments, responding to trends in advanced material engineering.

Environmental and safety profiles of this compound are rigorously documented. While not classified as hazardous under major regulatory frameworks (e.g., EPA, REACH), proper handling guidelines emphasize PPE usage and ventilation controls. These precautions align with workplace safety trends highlighted in queries such as "safe handling of thiourea derivatives." Analytical methods like HPLC and GC-MS are recommended for purity verification, ensuring compliance with ISO standards.

Innovation opportunities surround CAS No. 2212-17-1, particularly in nanotechnology and catalysis. A 2024 patent application described its use in gold nanoparticle synthesis, capitalizing on its ligand properties. Such advancements resonate with searches for "thiourea in nanomaterial fabrication," demonstrating its cross-disciplinary relevance. Furthermore, computational chemistry models predict modifications to enhance its bioavailability, a topic frequently queried in AI-driven drug design forums.

To conclude, 1-(4-chlorophenyl)-3,3-dimethylthiourea exemplifies the intersection of traditional chemistry and modern innovation. Its adaptability across sectors—from crop protection to nanomedicine—ensures continued relevance in scientific and industrial communities. As research expands into structure optimization and application diversification, this compound remains a focal point for addressing contemporary challenges in health, agriculture, and materials science.